Cas no 64819-53-0 (Benzenamine,4,4'-cyclohexylidenebis[N-(4-methylphenyl)-)

• Product Name: Benzenamine,4,4'-cyclohexylidenebis[N-(4-methylphenyl)-
• CAS No: 64819-53-0
• MF: C₃₂H₃₄N₂
• MW: 446.625768184662
• CID: 501212
• PubChem ID: 11270799
• Update Time: 2025-04-19

Benzenamine,4,4'-cyclohexylidenebis[N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4,4'-CYCLOHEXYLIDENEBISN-(4-METHYLPHENYL)-BENZENAMINE
• [3,3-Diphenyl-1-(trimethylsilyl)-1,2-propadienyl](trimethyl)silane
• 1,1-Bis(trimethylsilyl)-3,3-diphenylallene
• 1,1-bis[(di-4-tolylamino)phenyl]cyclohexane
• 1,1-Bis[4-(4-methylphenylamino)phenyl]cyclohexane
• 64819-53-0
• 4-methyl-N-[4-[1-[4-(4-methylanilino)phenyl]cyclohexyl]phenyl]aniline
• SCHEMBL2046010
• Benzenamine,4,4'-cyclohexylidenebis[N-(4-methylphenyl)-

• Inchi： 1S/C32H34N2/c1-24-6-14-28(15-7-24)33-30-18-10-26(11-19-30)32(22-4-3-5-23-32)27-12-20-31(21-13-27)34-29-16-8-25(2)9-17-29/h6-21,33-34H,3-5,22-23H2,1-2H3
• InChI Key： NSAIEWNSTRFQGW-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)NC2C=CC(C)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 446.27200
• Monoisotopic Mass: 446.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 9.18680